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Compound of Interest

Compound Name: N-Heptylformamide

Cat. No.: B3054345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of N-Heptylformamide. The information is curated for researchers, scientists, and

professionals in drug development who require a detailed understanding of this compound for

their work. All quantitative data is presented in a structured format for ease of comparison, and

generalized experimental protocols for determining these properties are provided.

Core Physicochemical Data
N-Heptylformamide is a simple amide with the molecular formula C8H17NO. While extensive

experimental data for this specific compound is not readily available in the public domain, a

number of key properties have been computed and are summarized below. These computed

values provide valuable estimates for experimental design and theoretical modeling.
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Property Value Source

Molecular Formula C8H17NO PubChem[1]

Molecular Weight 143.23 g/mol PubChem[1]

IUPAC Name N-heptylformamide PubChem[1]

CAS Number 59734-16-6 PubChem[1]

Canonical SMILES CCCCCCCNC=O PubChem[1]

InChI Key
YAUHDTOEJHVKJO-

UHFFFAOYSA-N
PubChem[1]

Computed XLogP3-AA 2.4 PubChem[1]

Computed Hydrogen Bond

Donor Count
1 PubChem[1]

Computed Hydrogen Bond

Acceptor Count
1 PubChem[1]

Computed Rotatable Bond

Count
6 PubChem[1]

Computed Exact Mass 143.131014 g/mol PubChem[1]

Computed Topological Polar

Surface Area
29.1 Å² PubChem[1]

Computed Heavy Atom Count 10 PubChem[1]

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physicochemical properties of a primary amide like N-Heptylformamide. These protocols are

based on standard organic chemistry laboratory techniques.

Determination of Melting Point
The melting point of a solid compound is a crucial indicator of its purity.
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Methodology:

A small, dry sample of N-Heptylformamide is finely powdered and packed into a capillary

tube to a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes a clear liquid are recorded. This range is reported as the melting

point.

For a pure compound, the melting point range should be narrow (typically less than 1 °C).

Determination of Boiling Point
The boiling point is a key physical constant for a liquid compound.

Methodology:

A small volume (a few mL) of N-Heptylformamide is placed in a distillation flask.

A boiling chip is added to ensure smooth boiling.

The flask is fitted with a condenser and a thermometer, with the thermometer bulb positioned

just below the side arm of the distillation flask.

The flask is heated gently.

The temperature is recorded when the liquid is boiling and a steady stream of condensate is

observed on the thermometer bulb. This temperature is the boiling point at the recorded

atmospheric pressure.

If the boiling point is determined at a pressure other than 1 atm, a pressure correction (e.g.,

using a nomograph) should be applied to report the normal boiling point.

Determination of Density
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The density of a liquid is its mass per unit volume.

Methodology:

A clean, dry pycnometer (a small glass flask of known volume) is weighed accurately.

The pycnometer is filled with N-Heptylformamide, ensuring no air bubbles are trapped.

The filled pycnometer is placed in a constant temperature bath until it reaches thermal

equilibrium.

The pycnometer is removed from the bath, carefully dried, and weighed again.

The mass of the N-Heptylformamide is determined by subtracting the mass of the empty

pycnometer.

The density is calculated by dividing the mass of the N-Heptylformamide by the known

volume of the pycnometer.

Determination of Solubility
Solubility is a measure of the extent to which a compound dissolves in a particular solvent.

Methodology (Qualitative):

To a test tube containing a small, measured amount of N-Heptylformamide (e.g., 10 mg), a

small volume of the solvent of interest (e.g., 1 mL of water, ethanol, or dichloromethane) is

added.

The mixture is agitated vigorously for a set period (e.g., 1-2 minutes).

The mixture is visually inspected to determine if the solid has dissolved completely. If it has,

the compound is considered soluble. If not, it is considered insoluble or sparingly soluble.

Methodology (Quantitative):

A saturated solution of N-Heptylformamide is prepared in the solvent of interest at a specific

temperature by adding an excess of the compound to the solvent and stirring until
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equilibrium is reached.

A known volume of the clear, saturated solution is carefully removed, avoiding any

undissolved solid.

The solvent is evaporated from the known volume of the solution, and the mass of the

remaining N-Heptylformamide is determined.

The solubility is then expressed in terms of mass per unit volume (e.g., g/100 mL) or moles

per unit volume (mol/L).

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the experimental determination of the

physicochemical properties of a compound like N-Heptylformamide.

Caption: General experimental workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3054345?utm_src=pdf-body
https://www.benchchem.com/product/b3054345?utm_src=pdf-body
https://www.benchchem.com/product/b3054345?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N-Heptylformamide
https://www.benchchem.com/product/b3054345#n-heptylformamide-physicochemical-properties
https://www.benchchem.com/product/b3054345#n-heptylformamide-physicochemical-properties
https://www.benchchem.com/product/b3054345#n-heptylformamide-physicochemical-properties
https://www.benchchem.com/product/b3054345#n-heptylformamide-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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